Cas no 886909-26-8 (5-chloro-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}thiophene-2-carboxamide)

• Product Name: 5-chloro-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}thiophene-2-carboxamide
• CAS No: 886909-26-8
• MF: C₁₄H₁₀ClN₃O₂S₂
• MW: 351.831099033356
• CID: 5478521
• Update Time: 2025-08-01

5-chloro-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-[5-(2-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
• 5-chloro-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}thiophene-2-carboxamide

• Inchi： 1S/C14H10ClN3O2S2/c1-21-9-5-3-2-4-8(9)13-17-18-14(20-13)16-12(19)10-6-7-11(15)22-10/h2-7H,1H3,(H,16,18,19)
• InChI Key： UQMWVBNAOOCOIO-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(C3=CC=CC=C3SC)O2)=O)SC(Cl)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 5-chloro-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}thiophene-2-carboxamide

Recent Advances in the Study of 5-chloro-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}thiophene-2-carboxamide (CAS: 886909-26-8)

The compound 5-chloro-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}thiophene-2-carboxamide (CAS: 886909-26-8) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents. This heterocyclic compound, featuring both oxadiazole and thiophene moieties, has attracted significant attention due to its unique structural characteristics and potential biological activities.

Recent studies have focused on the synthesis and biological evaluation of this compound as a potential kinase inhibitor. The molecular structure, characterized by the presence of a 1,3,4-oxadiazole core linked to a thiophene-2-carboxamide group through an N-aryl bond, provides an excellent scaffold for interaction with various biological targets. The methylsulfanyl substituent at the phenyl ring appears to play a crucial role in modulating the compound's pharmacokinetic properties.

In vitro studies conducted in 2023 demonstrated that this compound exhibits potent inhibitory activity against several cancer-related kinases, with IC50 values in the low micromolar range. Particularly noteworthy is its selective inhibition profile against certain tyrosine kinases involved in tumor angiogenesis. The chloro substituent at the thiophene ring has been shown to significantly enhance the compound's binding affinity to the ATP-binding sites of target kinases.

Pharmacokinetic studies in animal models revealed that 886909-26-8 possesses favorable absorption characteristics and moderate metabolic stability. The compound demonstrated good oral bioavailability in rodent studies, with plasma concentrations reaching therapeutic levels within 2 hours post-administration. Researchers have noted that the methylsulfanyl group contributes to improved membrane permeability compared to similar compounds without this substituent.

Current research efforts are focusing on structural optimization to enhance both potency and selectivity. Recent modifications include variations at the thiophene carboxamide moiety and exploration of different substituents at the phenyl ring. These structure-activity relationship studies aim to develop more effective derivatives while maintaining the favorable pharmacokinetic profile of the parent compound.

The therapeutic potential of 5-chloro-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}thiophene-2-carboxamide extends beyond oncology. Preliminary investigations suggest possible applications in inflammatory diseases and certain neurological disorders, owing to its modulatory effects on additional signaling pathways. However, these potential applications require further validation through comprehensive preclinical studies.

As of early 2024, several research groups have reported successful scale-up synthesis protocols for this compound, addressing previous challenges in large-scale production. These advancements are crucial for facilitating more extensive pharmacological evaluation and potential clinical development. The compound's patent status and commercial availability are currently under active investigation by multiple pharmaceutical companies.